Cas no 23874-07-9 (Methanone,(5-amino-1H-indazol-1-yl)-2-thienyl-)

• Product Name: Methanone,(5-amino-1H-indazol-1-yl)-2-thienyl-
• CAS No: 23874-07-9
• MF: C₁₂H₉N₃OS
• MW: 243.284360647202
• CID: 275035
• PubChem ID: 212075
• Update Time: 2025-04-19

Methanone,(5-amino-1H-indazol-1-yl)-2-thienyl- Chemical and Physical Properties

Names and Identifiers

• Methanone,(5-amino-1H-indazol-1-yl)-2-thienyl-
• 1-(2-Thienylcarbonyl)-1H-indazol-5-amine
• DTXSID00178576
• 5-25-10-00362 (Beilstein Handbook Reference)
• 1H-Indazol-5-amine, 1-(2-thienylcarbonyl)-
• 23874-07-9
• BRN 0959662

• Inchi： 1S/C12H9N3OS/c13-9-3-4-10-8(6-9)7-14-15(10)12(16)11-2-1-5-17-11/h1-7H,13H2
• InChI Key： NTDKSOHOKYNTMK-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(N1C2C=CC(=CC=2C=N1)N)=O

Computed Properties

• Exact Mass: 243.04677
• Monoisotopic Mass: 243.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 89.2Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 496.7°C at 760 mmHg
• Flash Point: 254.2°C
• Refractive Index: 1.762
• PSA: 60.91